Cas no 1503845-12-2 (2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid)
2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-([(TERT-BUTOXY)CARBONYL]AMINO)-4-OXOHEXANOIC ACID
- EN300-1298587
- 1503845-12-2
- 2-([(TERT-BUTOXY)CARBONYL]AMINO)-4-OXOHEXANOICACID
- 2-{[(tert-butoxy)carbonyl]amino}-4-oxohexanoic acid
- AKOS020184626
- Norleucine, N-[(1,1-dimethylethoxy)carbonyl]-4-oxo-
- 2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid
-
- Inchi: 1S/C11H19NO5/c1-5-7(13)6-8(9(14)15)12-10(16)17-11(2,3)4/h8H,5-6H2,1-4H3,(H,12,16)(H,14,15)
- InChI Key: LXFDFKWXGJRJPF-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)CC(CC)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 245.12632271g/mol
- Monoisotopic Mass: 245.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 92.7Ų
Experimental Properties
- Density: 1.143±0.06 g/cm3(Predicted)
- Boiling Point: 408.1±35.0 °C(Predicted)
- pka: 4.00±0.23(Predicted)
2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298587-0.05g |
2-{[(tert-butoxy)carbonyl]amino}-4-oxohexanoic acid |
1503845-12-2 | 0.05g |
$719.0 | 2023-06-06 | ||
| Enamine | EN300-1298587-0.1g |
2-{[(tert-butoxy)carbonyl]amino}-4-oxohexanoic acid |
1503845-12-2 | 0.1g |
$755.0 | 2023-06-06 | ||
| Enamine | EN300-1298587-0.25g |
2-{[(tert-butoxy)carbonyl]amino}-4-oxohexanoic acid |
1503845-12-2 | 0.25g |
$789.0 | 2023-06-06 | ||
| Enamine | EN300-1298587-0.5g |
2-{[(tert-butoxy)carbonyl]amino}-4-oxohexanoic acid |
1503845-12-2 | 0.5g |
$823.0 | 2023-06-06 | ||
| Enamine | EN300-1298587-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-4-oxohexanoic acid |
1503845-12-2 | 1g |
$857.0 | 2023-06-06 | ||
| Enamine | EN300-1298587-2.5g |
2-{[(tert-butoxy)carbonyl]amino}-4-oxohexanoic acid |
1503845-12-2 | 2.5g |
$1680.0 | 2023-06-06 | ||
| Enamine | EN300-1298587-5.0g |
2-{[(tert-butoxy)carbonyl]amino}-4-oxohexanoic acid |
1503845-12-2 | 5g |
$2485.0 | 2023-06-06 | ||
| Enamine | EN300-1298587-10.0g |
2-{[(tert-butoxy)carbonyl]amino}-4-oxohexanoic acid |
1503845-12-2 | 10g |
$3683.0 | 2023-06-06 | ||
| Enamine | EN300-1298587-50mg |
2-{[(tert-butoxy)carbonyl]amino}-4-oxohexanoic acid |
1503845-12-2 | 50mg |
$1032.0 | 2023-09-30 | ||
| Enamine | EN300-1298587-100mg |
2-{[(tert-butoxy)carbonyl]amino}-4-oxohexanoic acid |
1503845-12-2 | 100mg |
$1081.0 | 2023-09-30 |
2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid
2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid (CAS No. 1503845-12-2): A Comprehensive Overview
The compound 2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid (CAS No. 1503845-12-2) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and advanced materials. This compound is characterized by its unique structure, which combines a tert-butoxy carbonyl group with an amino acid backbone, making it a versatile building block for various applications.
Recent studies have highlighted the potential of tert-butoxy carbonyl (BOC) protected amino acids in peptide synthesis and drug discovery. The BOC group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. This makes 2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid an ideal candidate for synthesizing complex peptides and proteins with high precision.
The structural features of this compound, including the 4-oxo group, contribute to its reactivity and functionality. The presence of the ketone group at the 4-position allows for further functionalization, enabling the synthesis of derivatives with diverse biological activities. For instance, researchers have explored the use of this compound in the development of inhibitors for enzymes involved in metabolic pathways, such as kinases and proteases.
In terms of synthesis, 2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid can be prepared through a variety of methods, including nucleophilic acyl substitution and peptide coupling reactions. These methods leverage the reactivity of the BOC group and the carboxylic acid moiety to construct the desired molecule with high yield and purity. The choice of synthetic pathway depends on the specific application and desired properties of the final product.
Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are increasingly focusing on environmentally friendly methods to produce tert-butoxy carbonyl amino acids, such as using biocatalysts or solvent-free conditions. These approaches not only reduce the environmental footprint but also enhance the scalability of production processes.
The pharmacological properties of 2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid have been extensively studied, particularly in relation to its potential as a drug lead. Preclinical studies suggest that this compound exhibits promising activity against various disease targets, including cancer, inflammation, and infectious diseases. Its ability to modulate key cellular pathways makes it a valuable tool in drug discovery efforts.
In addition to its role in pharmaceuticals, this compound has found applications in materials science. For example, it has been used as a precursor for bio-inspired polymers and coatings with tailored mechanical and chemical properties. The combination of its amino acid backbone and BOC protection group enables the creation of materials with unique functionalities, such as self-healing or stimuli-responsive behavior.
Looking ahead, ongoing research is focused on expanding the utility of 2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid across multiple disciplines. Advances in computational chemistry are being leveraged to design derivatives with enhanced bioavailability and selectivity. Additionally, efforts are underway to explore its potential in emerging fields such as nanotechnology and regenerative medicine.
In conclusion, 2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid (CAS No. 1503845-12-2) is a versatile and valuable compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structure and functional groups make it an essential building block for advancing scientific research and developing innovative solutions across various industries.
1503845-12-2 (2-{(tert-butoxy)carbonylamino}-4-oxohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)